Cas no 5854-94-4 (D,L-2-Amino-3-(hydroxyamino)propionic Acid)

• Product Name: D,L-2-Amino-3-(hydroxyamino)propionic Acid
• CAS No: 5854-94-4
• MF: C₃H₈N₂O₃
• MW: 120.107220649719
• CID: 826274
• Update Time: 2026-04-29

D,L-2-Amino-3-(hydroxyamino)propionic Acid Chemical and Physical Properties

Names and Identifiers

• D,L-2-AMINO-3-(HYDROXYAMINO)PROPIONIC ACID
• 3-(Hydroxyamino)alanine
• 2-amino-3-carboxymuconic acid 6-semialdehyde
• 2-amino-3-hydroxylaminopropionic acid
• 2-Amino-3-hydroxylamino-propionsaeure
• D,L-2-Amino-3-hydroxyamino-propionsaeure
• D,L-2-Amino-3-(hydroxyamino)propionic Acid

Computed Properties

• Exact Mass: 120.05300

Experimental Properties

• Melting Point: 172-174°C
• PSA: 95.58000
• LogP: -0.53170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D,L-2-Amino-3-(hydroxyamino)propionic Acid

Introduction to D,L-2-Amino-3-(hydroxyamino)propionic Acid (CAS No. 5854-94-4)

D,L-2-Amino-3-(hydroxyamino)propionic acid, identified by its Chemical Abstracts Service number (CAS No. 5854-94-4), is a versatile compound with significant applications in the field of chemical and pharmaceutical research. This amino acid derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of D,L-2-Amino-3-(hydroxyamino)propionic acid consists of an alanine backbone with an additional hydroxyl group at the β-position, creating a bifunctional molecule with both amino and hydroxamic functionalities. This structural configuration imparts distinct chemical reactivity, enabling its use in various synthetic pathways and biochemical processes.

In recent years, researchers have been exploring the therapeutic potential of D,L-2-Amino-3-(hydroxyamino)propionic acid in the development of novel pharmaceutical agents. Its ability to participate in condensation reactions with carbodiimides has been exploited in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as susceptibility to proteolytic degradation. These peptidomimetics hold promise in treating a range of diseases, including cancer and inflammatory disorders.

Moreover, the hydroxamic acid moiety in D,L-2-Amino-3-(hydroxyamino)propionic acid has been investigated for its role in metal chelation. Metallo-drugs, which utilize metal ions coordinated to organic ligands for therapeutic purposes, represent a growing area of interest in oncology and antimicrobial therapy. The compound’s chelating properties make it a valuable candidate for developing next-generation metal-based treatments that can selectively target pathological conditions while minimizing side effects.

Recent advancements in computational chemistry have further highlighted the utility of D,L-2-Amino-3-(hydroxyamino)propionic acid as a building block for drug design. Molecular modeling studies have demonstrated its potential as a scaffold for small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to neurological disorders. By leveraging its structural flexibility, researchers aim to develop compounds that can modulate enzyme activity with high specificity, thereby offering new therapeutic strategies for conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of D,L-2-Amino-3-(hydroxyamino)propionic acid has also seen significant progress, with novel catalytic methods being developed to improve yield and purity. Enzymatic approaches, such as transaminase-mediated reactions, have emerged as particularly promising due to their high selectivity and mild reaction conditions. These advancements not only facilitate the production of the compound but also align with green chemistry principles by reducing waste and energy consumption.

In industrial applications, D,L-2-Amino-3-(hydroxyamino)propionic acid has found use as an intermediate in the production of specialty chemicals and fine materials. Its incorporation into polymers has led to the development of biodegradable materials with enhanced mechanical properties, making them suitable for medical implants and sustainable packaging solutions. Additionally, its role as a precursor in peptide synthesis has streamlined the production of complex biomolecules used in diagnostic assays and therapeutic formulations.

The compound’s compatibility with solid-phase peptide synthesis (SPPS) has further expanded its utility in pharmaceutical manufacturing. SPPS is a widely employed technique for producing custom peptides, and D,L-2-Amino-3-(hydroxyamino)propionic acid has been integrated into protocols for synthesizing cyclic peptides that exhibit improved pharmacokinetic profiles compared to linear analogs. This integration underscores its importance as a key reagent in modern drug discovery pipelines.

As research continues to uncover new applications for D,L-2-Amino-3-(hydroxyamino)propionic acid, collaborations between academia and industry are becoming increasingly vital. These partnerships aim to translate laboratory findings into commercially viable products by optimizing synthetic routes and exploring novel formulations. The compound’s multifaceted roles—ranging from enzyme inhibition to material science—highlight its significance as a cornerstone molecule in advanced chemical synthesis.

In conclusion, D,L-2-Amino-3-(hydroxyamino)propionic acid (CAS No. 5854-94-4) is a compound of considerable scientific and industrial relevance. Its unique structural features enable diverse applications, from pharmaceutical development to sustainable material design, underscoring its value as both a research tool and a commercial product. As methodologies for synthesis and application continue to evolve, this amino acid derivative is poised to remain at the forefront of innovation across multiple disciplines.